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Compound of Interest

Compound Name: Solvent Red 135

CAS No.: 20749-68-2

Cat. No.: B008356

Get Quote

An In-Depth Technical Guide to the Synthesis and Preparation of Solvent Red 135

Introduction
Solvent Red 135, identified by the Colour Index name C.I. 564120, is a high-performance

synthetic dye belonging to the perinone class of colorants.[1][2] With the chemical formula

C₁₈H₆Cl₄N₂O and CAS numbers 20749-68-2 and 71902-17-5, it presents as a vibrant,

yellowish-red powder.[1][3] This dye is highly valued in industrial applications for its exceptional

thermal stability, with a melting point of approximately 318°C and heat resistance in polystyrene

reaching up to 300°C.[4][5] Furthermore, it exhibits excellent lightfastness and migration

resistance.[4]

Chemically, Solvent Red 135 is characterized by its poor solubility in water but good solubility

in various organic solvents such as acetone, chloroform, and ethanol.[6] This property is

fundamental to its classification as a solvent dye and dictates its primary applications. It is

extensively used for coloring a wide variety of polymers and plastics, including polystyrene

(PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polyvinyl

chloride (PVC), and polyethylene terephthalate (PET).[3][6] It is also a key colorant for
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polyester fiber pulp.[2][6] The synthesis of Solvent Red 135 is a well-established industrial

process, primarily achieved through a condensation reaction, which can be adapted into

several methodologies to balance production cost, yield, and final product quality.

Core Synthesis Chemistry
The synthesis of Solvent Red 135 is fundamentally a two-step condensation reaction between

two key aromatic precursors: 4,5,6,7-Tetrachloroisobenzofuran-1,3-dione (commonly known as

tetrachlorophthalic anhydride or TCPA) and 1,8-Naphthylenediamine.[1][7][8]

The Fundamental Reaction Mechanism:

The reaction proceeds through a two-stage mechanism within a heated, acidic environment.[7]

Formation of the Perinone Backbone: The initial step involves the nucleophilic attack of an

amino group from 1,8-naphthylenediamine onto one of the carbonyl carbons of

tetrachlorophthalic anhydride. This is followed by a condensation reaction that forms an

intermediate amide linkage.

Ring Closure and Aromatization: Under sustained heating in a reflux state, a second

intramolecular condensation occurs. The remaining amino group attacks the other carbonyl

group, leading to cyclization and the elimination of water molecules. This ring-closure and

subsequent aromatization yield the stable, fused perinone structure characteristic of Solvent
Red 135.[7]
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Overall Synthesis Reaction of Solvent Red 135

Reactants

Product

4,5,6,7-Tetrachloroisobenzofuran-1,3-dione
(Tetrachlorophthalic Anhydride)

Heat (Reflux)
Acidic Catalyst (e.g., HCl)

8-15 hours

+

1,8-Naphthylenediamine

Solvent Red 135
(C.I. 564120)

Condensation
- 2H₂O
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Charge Reactants & Organic Solvent
(e.g., o-dichlorobenzene, Acetic Acid)

Heat to Reflux
(e.g., 140°C for 6 hours)

Steam Distillation

Separate & Recover
Organic Solvent Hot Filter Residue

Wash with Hot Water
(until filtrate is neutral)

Dry Product

High-Purity Solvent Red 135

Click to download full resolution via product page

Caption: Experimental workflow for the organic solvent method.

Method 2: The Hybrid Solvent-Aqueous Method
To overcome the limitations of the purely solvent-based and aqueous-phase methods, an

improved hybrid approach has been developed and patented. [9][10]* Principle & Rationale:

This method uses a mixed reaction medium consisting of an aqueous hydrochloric acid

solution, a water-miscible polar organic solvent (1-50% of the total medium), and a small
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amount of a non-ionic surface-active catalyst (0.01-2%). [9][10]The organic solvent component

(e.g., alcohol, acetic acid, DMF) helps improve product quality, while the aqueous HCl base

keeps costs low and simplifies workup. The surfactant, such as a fatty alcohol-polyoxyethylene

ether, likely acts as a phase-transfer catalyst, enhancing the interaction between reactants. [9]

[11]This synergistic approach aims to achieve the high quality of the solvent method with the

low cost and ease of the aqueous method. [9]

Charge Reactants, Aqueous HCl,
Polar Organic Solvent & Surfactant

Heat to Reflux
(8-15 hours)

Filter Mixture

Wash Filter Cake with Water
(until filtrate is neutral)

Dry Product

Cost-Effective, High-Quality
Solvent Red 135

Click to download full resolution via product page

Caption: Experimental workflow for the hybrid solvent-aqueous method.
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Data Summary: Comparison of Synthesis
Methodologies

Parameter Organic Solvent Method
Hybrid Solvent-Aqueous
Method

Reaction Medium

Polar organic solvent (e.g., o-

dichlorobenzene, acetic acid)

[11]

Aqueous HCl, polar organic

solvent, and non-ionic

surfactant [9][11]

Typical Reaction Time ~6 hours [11] 8-15 hours [9]

Temperature ~140°C (Reflux) [11] Reflux Temperature [9]

Reported Yield High (~97.6%) [11] High (~98%) [10][11]

Product Quality High vividness, high purity [9]
Good quality, comparable to

standard [9][11]

Advantages
Excellent product quality and

vividness [9]

Good product quality, low

production cost, simple workup

[9][10]

Disadvantages

Difficult product separation,

high solvent recovery cost,

high energy use [9][10]

Longer reaction times

compared to the pure solvent

method [9][11]

Detailed Experimental Protocols
The following protocols are adapted from published methodologies and serve as a guide for

laboratory-scale synthesis.

Protocol 1: Organic Solvent Method
Adapted from literature reports.[11]

In a three-necked flask equipped with a mechanical stirrer and reflux condenser, add

204.04g of o-dichlorobenzene and 10.20g of acetic acid.

Add 16.61g (0.105 mol) of 1,8-diaminonaphthalene and 28.59g (0.1 mol) of

tetrachlorophthalic anhydride to the flask.
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Begin stirring and heat the mixture to 140°C. Maintain this temperature under reflux for 6

hours.

After the reaction is complete, introduce water vapor into the system to perform steam

distillation, separating and recovering the o-dichlorobenzene.

Hot filter the remaining residue from the distillation.

Wash the collected filter cake with hot water (approx. 85°C) until the filtrate runs clear and

has a neutral pH (6-8).

Dry the final product to obtain Solvent Red 135 solid. The expected yield is approximately

39.83g (97.6%). [11]

Protocol 2: Hybrid Solvent-Aqueous Method
Adapted from patent literature.[9][10][11]

In a three-necked flask equipped with a mechanical stirrer and reflux condenser, add 300g of

13% aqueous hydrochloric acid solution and 60g of alcohol (e.g., ethanol).

Sequentially add 28.6g of tetrachlorophthalic anhydride, 15.8g of 1,8-naphthalenediamine,

and 0.3g of a non-ionic surfactant (e.g., fatty alcohol polyoxyethylene ether).

Commence stirring and begin heating the mixture to its reflux temperature.

Maintain the reaction under reflux for 10 hours.

After the reaction period, cool the mixture and filter to isolate the solid product.

Wash the filter cake thoroughly with clear water until the filtrate becomes neutral.

Dry the product to obtain Solvent Red 135. The expected yield is approximately 40.0g

(98%). [11]

Post-Synthesis Purification and Processing

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b008356/docs?utm_src=pdf-body#synthesis-and-preparation-methods-for-solvent-red-135
https://www.guidechem.com/question/what-is-the-preparation-method-id120433.html
https://patents.google.com/patent/CN101508849A/en
https://patents.google.com/patent/CN101508849B/en
https://www.guidechem.com/question/what-is-the-preparation-method-id120433.html
https://www.benchchem.com/product/b008356/docs?utm_src=pdf-body#synthesis-and-preparation-methods-for-solvent-red-135
https://www.guidechem.com/question/what-is-the-preparation-method-id120433.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regardless of the synthetic route, a robust purification process is essential to achieve the

desired quality and remove unreacted materials and byproducts.

Primary Filtration: The crude dye is first isolated from the reaction mixture via vacuum

filtration. [7]2. Washing: This is a critical step to remove residual acid, salts, and other water-

soluble impurities. The filter cake is typically washed with water until the filtrate is neutral. [9]

[11]For enhanced purity, a countercurrent washing step with a methanol/water mixture (e.g.,

70:30 v/v) can be employed, which is particularly effective at reducing the content of

impurities like hexachlorobenzene (HCB) by 40-60%. [7]3. Drying: The washed product is

dried in an oven to remove residual moisture, yielding the final bright red powder.

Crude Reaction Mixture

Primary Vacuum Filtration

Wash Filter Cake
(Water or Methanol/Water) Filtrate (Impurities, Acid, Salts)

Drying

Purified Solvent Red 135

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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